Cas no 38453-72-4 (Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester)

• Product Name: Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester
• CAS No: 38453-72-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1489708
• PubChem ID: 641411
• Update Time: 2025-04-21

Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester
• (E)-methyl 2-styrylbenzoate
• AKOS015968552
• methyl 2-styrylbenzoate
• SCHEMBL2658196
• Methyl (E)-2-styrylbenzoate
• methyl 2-[(E)-2-phenylvinyl]benzoate
• benzoic acid, 2-[(E)-2-phenylethenyl]-, methyl ester
• InChI=1/C16H14O2/c1-18-16(17)15-10-6-5-9-14(15)12-11-13-7-3-2-4-8-13/h2-12H,1H3/b12-11
• 38453-72-4

• Inchi： 1S/C16H14O2/c1-18-16(17)15-10-6-5-9-14(15)12-11-13-7-3-2-4-8-13/h2-12H,1H3/b12-11+
• InChI Key： FOQBORYEQQIDPV-VAWYXSNFSA-N
• SMILES： O(C)C(C1C=CC=CC=1/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3